1-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-[(2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio]ethanone
Description
The compound of interest falls under the category of heterocyclic compounds, which are crucial in the development of pharmaceuticals and materials science. Its complex structure, involving a pyrrol-3-yl and thieno[2,3-d]pyrimidin-4-yl)thio]ethanone framework, suggests a potential for diverse chemical reactions and properties that could be leveraged for various applications.
Synthesis Analysis
Research indicates that the synthesis of similar thieno[2,3-d]pyrimidin-4-ones involves condensation reactions with aromatic aldehydes and furfural in the presence of NaOH, indicating a potential pathway for synthesizing the compound (Elmuradov et al., 2011). Additionally, derivatives of thieno[2,3-d]pyrimidines have been synthesized through reactions with dimethyl acetylenedicarboxylate, suggesting alternative synthetic routes (Vas’kevich et al., 2004).
Molecular Structure Analysis
The molecular structure of related compounds, such as 3‐Phenyl‐2‐(pyrrolidin‐1‐yl)‐6,7‐dihydro‐5H‐cyclopenta[b]thieno[5,4‐d]pyrimidin‐4(3H)‐one, showcases a planar thienopyrimidinone ring system, which could imply similar structural characteristics for the compound of interest (Hu et al., 2007).
Chemical Reactions and Properties
The compound's structure suggests it may participate in various chemical reactions, including condensation and cycloaddition, as seen in related thieno[2,3-d]pyrimidine derivatives (Akkurt et al., 2003). Its thieno[2,3-d]pyrimidin-4-yl)thio component suggests a potential for engaging in reactions typical for sulfur-containing heterocycles, such as nucleophilic substitution and oxidation.
Physical Properties Analysis
While specific data on the compound of interest is not directly available, related thieno[2,3-d]pyrimidine compounds exhibit solid physical properties, such as crystallinity and solubility, which can be inferred through X-ray diffraction studies and solubility tests in various solvents (Aliev et al., 2001).
Chemical Properties Analysis
The chemical properties of thieno[2,3-d]pyrimidine derivatives are characterized by their reactivity towards electrophiles and nucleophiles, influenced by the electron-donating and withdrawing groups present in their structure. This reactivity pattern suggests that the compound of interest may exhibit similar chemical behaviors, engaging in reactions that exploit its heterocyclic structure for bond formation or breakage (Chaudhari, 2012).
properties
IUPAC Name |
1-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]-2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O2S2/c1-12-10-16(13(2)24(12)8-9-26-4)17(25)11-27-20-19-15-6-5-7-18(15)28-21(19)23-14(3)22-20/h10H,5-9,11H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDJKXVGWFQDDNB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1CCOC)C)C(=O)CSC2=NC(=NC3=C2C4=C(S3)CCC4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-[(2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio]ethanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.